N-(4-chlorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-3,4-dimethoxybenzamide hydrochloride

• IUPAC Name: N-(4-chloro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-3,4-dimethoxybenzamide;hydrochloride
• InChI: InChI=1S/C20H22ClN3O3S.ClH/c1-23(2)10-11-24(20-22-18-14(21)6-5-7-17(18)28-20)19(25)13-8-9-15(26-3)16(12-13)27-4;/h5-9,12H,10-11H2,1-4H3;1H
• InChI Key: NIGXJWNNNQMLGX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=C(S1)C=CC=C2Cl)C(=O)C3=CC(=C(C=C3)OC)OC.Cl
• Molecular Formula: C20H23Cl2N3O3S
• Molecular Weight: 456.4 g/mol

Description

The compound contains several functional groups including a chlorobenzo[d]thiazol-2-yl group, a dimethylaminoethyl group, and a dimethoxybenzamide group. These groups could potentially contribute to the compound’s reactivity and properties.

Molecular Structure Analysis

The molecular structure of this compound would likely be planar due to the presence of the aromatic rings. The electron-donating methoxy and dimethylamino groups and the electron-withdrawing chloro group could contribute to the compound’s electronic properties.

Chemical Reactions Analysis

The compound could potentially undergo various chemical reactions. For example, the chlorine atom might be replaced in a nucleophilic aromatic substitution reaction. The compound could also potentially act as a ligand, coordinating to metal ions through the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the nature of its functional groups. For example, the presence of the polar dimethylamino and amide groups could impact the compound’s solubility in different solvents.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. For example, it could be interesting to investigate its photophysical properties given the presence of the benzo[d]thiazol-2-yl group.